molecular formula C23H24N4O3S B2454998 2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-ethyl-N-phenylacetamide CAS No. 1251605-67-0

2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-ethyl-N-phenylacetamide

Cat. No.: B2454998
CAS No.: 1251605-67-0
M. Wt: 436.53
InChI Key: WACBKIASWJGEHI-UHFFFAOYSA-N
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Description

2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-ethyl-N-phenylacetamide is a useful research compound. Its molecular formula is C23H24N4O3S and its molecular weight is 436.53. The purity is usually 95%.
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Properties

IUPAC Name

N-ethyl-2-[4-(4-methylphenyl)-1,1-dioxo-3H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl]-N-phenylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H24N4O3S/c1-3-26(19-8-5-4-6-9-19)22(28)16-25-17-27(20-13-11-18(2)12-14-20)23-21(31(25,29)30)10-7-15-24-23/h4-15H,3,16-17H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WACBKIASWJGEHI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(C1=CC=CC=C1)C(=O)CN2CN(C3=C(S2(=O)=O)C=CC=N3)C4=CC=C(C=C4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H24N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

436.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-ethyl-N-phenylacetamide is a member of the pyrido-thiadiazine family of heterocyclic compounds. This class has garnered significant interest due to its diverse biological activities, which include potential applications in medicinal chemistry and pharmacology. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula for this compound is C20H26N4O3SC_{20}H_{26}N_{4}O_{3}S, with a molecular weight of 402.51 g/mol. The structure features a pyrido-thiadiazine core with various substituents that enhance its biological activity. The presence of the 1,1-dioxido group and the p-tolyl substituent are particularly notable as they contribute to the compound's reactivity and interaction with biological targets.

Structural Representation

PropertyValue
Molecular FormulaC20H26N4O3S
Molecular Weight402.51 g/mol
Chemical StructureChemical Structure

Pharmacological Potential

Research indicates that derivatives of pyrido-thiadiazine compounds exhibit a range of biological activities, including:

  • Anticancer Activity : The compound has shown potential as a PI3Kδ inhibitor , which is significant in cancer therapy. Studies suggest that it may selectively inhibit PI3Kδ over other isoforms, indicating its potential as a targeted cancer treatment .
  • Anti-inflammatory Effects : Compounds in this class have been linked to anti-inflammatory properties, making them candidates for treating inflammatory diseases .

The biological activity of 2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-ethyl-N-phenylacetamide is primarily attributed to its ability to interact with specific biological targets. The mechanisms include:

  • Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in cell signaling pathways associated with cancer progression.
  • Binding Affinity : Interaction studies have shown that structural modifications can significantly affect binding affinity to various biological targets .

Case Studies and Research Findings

A comprehensive review of the pharmacological activities of thiadiazine derivatives from 1993 to 2020 highlights several promising findings:

  • Antitumor Studies : A study demonstrated that related compounds exhibited potent anticancer effects in vitro and in vivo, suggesting that modifications to the thiadiazine core could enhance efficacy against specific cancer types .
  • Inflammation Models : In animal models of inflammation, derivatives showed significant reductions in inflammatory markers when administered at therapeutic doses .

Comparative Analysis with Similar Compounds

To better understand the unique properties of this compound, a comparison with related pyrido-thiadiazine derivatives is useful:

Compound NameActivity TypeReference
2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-(4-fluorobenzyl)acetamidePI3Kδ Inhibition
2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-(indolin-1-yl)ethanoneAnticancer Activity

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